Cas no 1807001-37-1 (Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807001-37-1
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863986
• Update Time: 2025-05-21

Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)8-6(4-11)5(9(13)14)3-7(12)15-8/h3,9H,2,4H2,1H3
• InChI Key： ADDPPDIBLRAGSM-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=NC(=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate

Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate, with the CAS number 1807001-37-1, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic organic chemistry and pharmaceutical research. This compound is characterized by its unique pyridine ring structure, which is substituted with multiple functional groups, including bromine atoms and a difluoromethyl group. These substituents confer the molecule with distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The pyridine ring serves as the core framework of this compound, providing a rigid and planar structure that facilitates various chemical reactions. The presence of bromine atoms at positions 6 and 3 introduces electron-withdrawing effects, which enhance the reactivity of the molecule. Additionally, the difluoromethyl group at position 4 contributes to the molecule's stability and potential bioavailability. The ethoxycarbonyl group at position 2 further modulates the compound's reactivity and solubility properties.

Recent studies have highlighted the importance of Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate in the development of antiviral agents and anticancer drugs. Researchers have explored its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation. For instance, a study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent activity against HIV protease, a critical enzyme for viral replication. Furthermore, another study in *Journal of Medicinal Chemistry* reported that this compound can selectively target cancer stem cells, offering a promising avenue for targeted cancer therapy.

The synthesis of Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate involves a multi-step process that combines principles from combinatorial chemistry and asymmetric synthesis. The starting material is typically a substituted pyridine derivative, which undergoes sequential bromination, alkylation, and carboxylation reactions. Advanced techniques such as nucleophilic aromatic substitution and transition metal catalysis are employed to achieve high yields and selectivity. The use of environmentally friendly reagents and solvents has also been emphasized to align with green chemistry principles.

In terms of applications, Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate has found utility in the development of agrochemicals, particularly as an intermediate in herbicide synthesis. Its ability to inhibit key plant enzymes makes it a valuable component in crop protection products. Moreover, its role as a building block for bioactive molecules has expanded its relevance in drug discovery programs worldwide.

From an analytical standpoint, this compound is often characterized using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under various conditions. Additionally, computational chemistry tools like density functional theory (DFT) have been employed to study its electronic properties and reactivity patterns.

In conclusion, Ethyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS No: 1807001-37-1) stands out as a versatile compound with significant potential in multiple scientific domains. Its unique structural features, combined with cutting-edge research findings, underscore its importance as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make even greater contributions to the advancement of science and medicine.